Cas no 5676-72-2 (Carbonic acid, bis(3-nitrophenyl) ester)

5676-72-2 structure
Product name:Carbonic acid, bis(3-nitrophenyl) ester
Carbonic acid, bis(3-nitrophenyl) ester Chemical and Physical Properties
Names and Identifiers
-
- Carbonic acid, bis(3-nitrophenyl) ester
- bis(3-nitrophenyl) carbonate
- DTXSID50514864
- 3-nitrophenylcarbonate
- 5676-72-2
- SCHEMBL2955782
-
- Inchi: InChI=1S/C13H8N2O7/c16-13(21-11-5-1-3-9(7-11)14(17)18)22-12-6-2-4-10(8-12)15(19)20/h1-8H
- InChI Key: GDOLZIOIEBBPMT-UHFFFAOYSA-N
- SMILES: C(=O)(OC1C=CC=C([N+]([O-])=O)C=1)OC1C=CC=C([N+]([O-])=O)C=1
Computed Properties
- Exact Mass: 304.03314
- Monoisotopic Mass: 304.03315060g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 22
- Rotatable Bond Count: 4
- Complexity: 393
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.6
- Topological Polar Surface Area: 127Ų
Experimental Properties
- PSA: 121.81
Carbonic acid, bis(3-nitrophenyl) ester Related Literature
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2. Benzothiadiazole building units in solution-processable small molecules for organic photovoltaicsJia Du,Michael C. Biewer,Mihaela C. Stefan J. Mater. Chem. A, 2016,4, 15771-15787
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Zhao Chen,Lan Yang,Yuxuan Hu,Di Wu,Jun Yin,Guang-Ao Yu,Sheng Hua Liu RSC Adv., 2015,5, 93757-93764
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Blake J. Plowman,Lathe A. Jones,Suresh K. Bhargava Chem. Commun., 2015,51, 4331-4346
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Christopher J. Welch,Kerstin Zawatzky,Alexey A. Makarov,Satoshi Fujiwara,Arimasa Matsumoto,Kenso Soai Org. Biomol. Chem., 2017,15, 96-101
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